Cas no 2228667-00-1 (1-(4,6-dichloropyridin-3-yl)methylcyclopropan-1-ol)

• Product Name: 1-(4,6-dichloropyridin-3-yl)methylcyclopropan-1-ol
• CAS No: 2228667-00-1
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 5858952
• PubChem ID: 165721002
• Update Time: 2025-11-01

1-(4,6-dichloropyridin-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyridin-3-yl)methylcyclopropan-1-ol
• EN300-1979469
• 1-[(4,6-dichloropyridin-3-yl)methyl]cyclopropan-1-ol
• 2228667-00-1

• Inchi： 1S/C9H9Cl2NO/c10-7-3-8(11)12-5-6(7)4-9(13)1-2-9/h3,5,13H,1-2,4H2
• InChI Key： YBTUMHRZZISANI-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1CC1(CC1)O)Cl

Computed Properties

• Exact Mass: 217.0061193g/mol
• Monoisotopic Mass: 217.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(4,6-dichloropyridin-3-yl)methylcyclopropan-1-ol

1-(4,6-Dichloropyridin-3-yl)methylcyclopropan-1-ol

1-(4,6-Dichloropyridin-3-yl)methylcyclopropan-1-ol, also known by its CAS registry number 2228667-00-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyridine derivative. The presence of chlorine substituents on the pyridine ring adds to its chemical complexity and functional diversity.

The synthesis of 1-(4,6-dichloropyridin-3-yl)methylcyclopropan-1-ol involves a series of intricate organic reactions, including nucleophilic substitutions and cyclopropanation techniques. Recent advancements in catalytic methods have enabled more efficient pathways for its production, making it more accessible for research and industrial applications. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography, providing insights into its stereochemistry and molecular geometry.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. Its cyclopropane ring, known for its high strain energy, can be utilized in the development of novel polymers with enhanced mechanical properties. Additionally, the pyridine moiety offers opportunities for coordination chemistry, making it a candidate for metalloorganic frameworks (MOFs) and other coordination-based materials.

Recent studies have also explored the biological activity of 1-(4,6-dichloropyridin-3-yl)methylcyclopropan-1-ol, particularly in the context of drug discovery. Researchers have investigated its potential as an inhibitor of certain enzymes and its effects on cellular pathways. While preliminary results are encouraging, further research is needed to fully understand its pharmacokinetics and toxicity profiles.

In terms of environmental impact, the compound has been subjected to eco-toxicological assessments to evaluate its potential risks to aquatic life. These studies have provided valuable data on its biodegradability and persistence in various environmental conditions, guiding responsible use and disposal practices.

The versatility of 1-(4,6-dichloropyridin-3-yl)methylcyclopropan-1-ol continues to attract attention from researchers across multiple disciplines. Its unique combination of structural features makes it a valuable tool for exploring new chemical reactions and developing innovative materials. As ongoing research unravels more about its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.